phosphoryl}acetonitrile](/img/structure/B14925508.png)
{[2-(Benzyloxy)phenyl](phenyl)phosphoryl}acetonitrile
Overview
Description
[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE is an organic compound with a complex structure that includes benzyl, phenyl, phosphoryl, and cyanide groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE typically involves multi-step organic reactions. One common method includes the reaction of 2-(benzyloxy)phenol with phenylphosphoryl chloride in the presence of a base to form the intermediate [2-(benzyloxy)phenylphosphoryl]chloride. This intermediate is then reacted with sodium cyanide to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE can undergo various chemical reactions, including:
Oxidation: The benzylic position can be oxidized to form benzoic acid derivatives.
Reduction: The phosphoryl group can be reduced under specific conditions.
Substitution: The cyanide group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) in acidic conditions.
Reduction: Hydrogen gas (H2) with a palladium catalyst.
Substitution: Sodium cyanide (NaCN) in the presence of a suitable solvent.
Major Products
Oxidation: Benzoic acid derivatives.
Reduction: Reduced phosphoryl compounds.
Substitution: Various substituted cyanide derivatives.
Scientific Research Applications
[2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.
Medicine: Investigated for its potential use in drug development and as a pharmacological tool.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of [2-(BENZYLOXY)PHENYLPHOSPHORYL]METHYL CYANIDE involves its interaction with specific molecular targets. The phosphoryl group can form strong bonds with metal ions, while the cyanide group can act as a nucleophile in various biochemical pathways. These interactions can modulate enzyme activity and influence cellular processes .
Comparison with Similar Compounds
Properties
Molecular Formula |
C21H18NO2P |
|---|---|
Molecular Weight |
347.3 g/mol |
IUPAC Name |
2-[phenyl-(2-phenylmethoxyphenyl)phosphoryl]acetonitrile |
InChI |
InChI=1S/C21H18NO2P/c22-15-16-25(23,19-11-5-2-6-12-19)21-14-8-7-13-20(21)24-17-18-9-3-1-4-10-18/h1-14H,16-17H2 |
InChI Key |
PTORJIAWUCMRTH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC=C2P(=O)(CC#N)C3=CC=CC=C3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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